6-[2-(3-Fluoro-4-phenylphenyl)propanoyloxy]-3,4,5-trihydroxyoxane-2-carboxylic acid

• IUPAC Name: 6-[2-(3-fluoro-4-phenylphenyl)propanoyloxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• InChI: InChI=1S/C21H21FO8/c1-10(12-7-8-13(14(22)9-12)11-5-3-2-4-6-11)20(28)30-21-17(25)15(23)16(24)18(29-21)19(26)27/h2-10,15-18,21,23-25H,1H3,(H,26,27)
• InChI Key: PLPQBSOCUVSKTP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)C2=CC=CC=C2)F)C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O
• Molecular Formula: C21H21FO8
• Molecular Weight: 420.4 g/mol
• CAS No.: 91683-37-3

Description

6-[2-(3-Fluoro-4-phenylphenyl)propanoyloxy]-3,4,5-trihydroxyoxane-2-carboxylic acid, also known as this compound, is a useful research compound. Its molecular formula is C₂₁H₂₁FO₈ and its molecular weight is 420.39. The purity is usually 95%.
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Scientific Research Applications

Environmental and Health Impact Studies

Research on fluorinated alternatives to long-chain perfluoroalkyl carboxylic acids (PFCAs) and perfluoroalkane sulfonic acids (PFSAs) focuses on understanding the environmental and health impacts of these substances. Fluorinated compounds, given their persistence and bioaccumulation potential, have raised significant concerns regarding their safety for humans and the environment. Studies aim to identify over 20 fluorinated substances used in various applications, from fluoropolymer manufacture to fire-fighting foams, and evaluate their environmental releases, persistence, and exposure levels to biota and humans (Wang et al., 2013).

Material Science and Chemical Synthesis

In the field of material science and chemical synthesis, compounds like 6-[2-(3-Fluoro-4-phenylphenyl)propanoyloxy]-3,4,5-trihydroxyoxane-2-carboxylic acid could be explored for their potential applications in developing new materials or chemical reactions. For example, the study of esters of acids of phosphorus as lubricity additives for high-temperature synthetic lubricating oils showcases the utility of chemical compounds in enhancing the performance of synthetic lubricants (Barabanova et al., 1976).

Biotechnology and Green Chemistry

Biotechnological routes based on lactic acid production from biomass highlight the importance of carboxylic acids in the synthesis of biodegradable polymers and as feedstocks for green chemistry. Such studies underscore the potential of using carboxylic acid derivatives in producing value-added chemicals through both chemical and biotechnological routes, presenting a sustainable alternative to traditional chemical synthesis methods (Gao et al., 2011).

Analytical Chemistry

In analytical chemistry, the development of methods for the determination of antioxidant activity of compounds is critical for understanding their potential health benefits. The review by Munteanu and Apetrei (2021) on the analytical methods used in determining antioxidant activity discusses the importance of various assays in evaluating the antioxidant capacity of complex samples, which could be relevant for studying the antioxidant properties of compounds similar to this compound (Munteanu & Apetrei, 2021).